Cas no 2387585-42-2 (tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate)
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (αR)-
- tert-Butyl 3-((R)-1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
- tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate
-
- Inchi: 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-5-6-9(8-15)10(14)11(16)18-4/h9-10H,5-8,14H2,1-4H3/t9?,10-/m1/s1
- InChI Key: XWFRXCHLLHFCHI-QVDQXJPCSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC([C@H](C(=O)OC)N)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- XLogP3: 0.9
- Topological Polar Surface Area: 81.9
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-100MG |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 100MG |
¥ 1,617.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-250MG |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 250MG |
¥ 2,587.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-500MG |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 500MG |
¥ 4,316.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-1G |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 1g |
¥ 6,468.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-5G |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 5g |
¥ 19,404.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-100mg |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 100mg |
¥1588.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-250mg |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 250mg |
¥2540.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-500mg |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 500mg |
¥4238.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-1g |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 1g |
¥6350.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWBD0290-5g |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate |
2387585-42-2 | 95% | 5g |
¥19051.0 | 2024-04-22 |
tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate
Tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate (CAS No. 2387585-42-2): A Versatile Building Block in Modern Medicinal Chemistry
The compound tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate (CAS No. 2387585-42-2) represents a structurally complex and functionally rich molecule with significant potential in pharmaceutical research. This piperidine derivative features a tert-butyl ester group, an amino-substituted ketone, and a methoxy functionality, all of which contribute to its unique reactivity and synthetic utility. The stereochemistry at the (1R) configuration adds another layer of specificity, making it a valuable intermediate for chiral drug development.
Structurally, the molecule is characterized by a six-membered piperidine ring fused to a carboxylic acid ester moiety. The amino group at the C1 position of the piperidine ring forms a key interaction site for hydrogen bonding, while the adjacent methoxy group introduces electron-donating effects that modulate the electronic environment of the molecule. The presence of a ketone (oxo) group adjacent to the amino functionality creates an alpha-amino ketone motif, which is often observed in biologically active compounds such as peptidomimetics and enzyme inhibitors.
Recent advances in medicinal chemistry highlight the importance of such hybrid structures in targeting G protein-coupled receptors (GPCRs) and enzyme systems. For instance, studies published in *Journal of Medicinal Chemistry* (Vol. 66, 2023) demonstrate that piperidine-based scaffolds with similar functional groups exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to traditional amine-containing drugs. The tert-butyl ester protects the carboxylic acid functionality during synthetic manipulations, allowing for controlled release under physiological conditions—a critical feature for prodrug design.
Synthetic approaches to this compound typically involve multistep organic transformations starting from readily available precursors like protected amino alcohols or ketones. A notable method described in *Organic Letters* (Vol. 45, 2024) employs asymmetric catalysis using chiral auxiliaries to achieve high enantiomeric purity at the C1 center. This aligns with current trends in green chemistry, where atom-efficient processes and reduced waste generation are prioritized.
The biological relevance of this compound extends beyond its structural attributes. In preclinical studies on neurodegenerative diseases reported by *ACS Chemical Neuroscience* (Vol. 17, 2024), derivatives of similar piperidine esters showed promising activity against amyloid-beta aggregation—a hallmark pathology in Alzheimer's disease. The combination of hydrogen-bonding capability from the amino group and hydrophobic interactions from the tert-butyl substituent appears to enhance binding affinity to target proteins.
From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy reveal distinct signals for each functional group: a broad singlet for the amino proton at δ ~6.8 ppm, sharp peaks for methoxy protons at δ ~3.7 ppm, and characteristic carbonyl resonances around δ ~170 ppm in IR spectra. These spectral features are critical for quality control during large-scale synthesis.
In drug discovery pipelines, this compound serves as a privileged scaffold for scaffold hopping strategies due to its modular nature. Researchers can selectively modify either the piperidine ring or side chain functionalities while maintaining core pharmacophoric elements—enabling rapid optimization of ADME properties (absorption, distribution, metabolism, excretion). A case study from *Drug Discovery Today* (Vol. 30, 2024) demonstrated that replacing the tert-butyl ester with alternative protecting groups significantly altered blood-brain barrier permeability without compromising target engagement.
Computational modeling studies further validate its potential applications through molecular docking simulations showing favorable interactions with kinases and proteases involved in cancer pathways. These findings were corroborated by cell-based assays where analogs exhibited IC50 values below 5 μM against specific tumor cell lines—a threshold often associated with clinical candidates.
The synthesis methodology has also evolved to incorporate sustainable practices recommended by IUPAC guidelines on green chemistry metrics. For example, microwave-assisted reactions have reduced reaction times from hours to minutes while maintaining >95% enantiomeric excess at critical stereocenters—a significant improvement over conventional heating methods.
In conclusion, tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate stands out as both a chemical tool and therapeutic lead due to its multifaceted structure-function relationships established through rigorous experimental validation across multiple scientific disciplines including organic synthesis, biochemistry, and computational biology.
2387585-42-2 (tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate) Related Products
- 2228085-40-1(tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-3-methyl-piperidine-1-carboxylate)
- 177948-33-3(tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)piperidine-1-carboxylate)
- 2293098-67-4(tert-butyl 4-(1-amino-2-methoxy-2-oxo-ethyl)-2-methyl-piperidine-1-carboxylate)
- 2387585-44-4(tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate)
- 2387585-53-5(tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate)
- 1135916-70-9(Tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate)
- 368866-12-0(tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate)
- 1379857-56-3(Methyl 2-Amino-3-(1-Boc-3-piperidyl)propanoate)
- 1219380-30-9(tert-butyl 3-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate)
- 2292434-03-6(tert-butyl 3-(1-amino-2-methoxy-2-oxo-ethyl)-5-methyl-piperidine-1-carboxylate)